Cas no 381164-12-1 (SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE)

• Product Name: SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE
• CAS No: 381164-12-1
• MF: C₃₀H₃₅F₂N₅O₇
• MW: 615.625014543533
• CID: 2098359
• Update Time: 2025-06-08

SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE Chemical and Physical Properties

Names and Identifiers

• Suc-Ala-Ala-Pro-Phe-2,4-difluoroanilide
• Suc-Ala-Ala-Pro-Phe-2004-difluoroanilide
• CID 95566056
• Suc-AAPF-2,4-difluoroanilide
• L-Phenylalaninamide, N-(3-carboxy-1-oxopropyl)-L-alanyl-L-alanyl-L-prolyl-N-(2,4-difluorophenyl)- (9CI)
• L-Phenylalaninamide,N-(3-carboxy-1-oxopropyl)-L-alanyl-L-alanyl-L-prolyl-N-(2,4-difluorophenyl)-
• SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE

• Inchi： 1S/C30H35F2N5O7/c1-17(33-25(38)12-13-26(39)40)27(41)34-18(2)30(44)37-14-6-9-24(37)29(43)36-23(15-19-7-4-3-5-8-19)28(42)35-22-11-10-20(31)16-21(22)32/h3-5,7-8,10-11,16-18,23-24H,6,9,12-15H2,1-2H3,(H,33,38)(H,34,41)(H,35,42)(H,36,43)(H,39,40)/t17-,18-,23-,24-/m0/s1
• InChI Key： KFYNHTYFOGEBHQ-MQQADFIWSA-N
• SMILES： FC1C=C(C=CC=1NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCCN1C([C@H](C)NC([C@H](C)NC(CCC(=O)O)=O)=O)=O)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 1060
• Topological Polar Surface Area: 174

Additional information on SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE

Recent Advances in the Study of 381164-12-1 and SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE

The compound 381164-12-1 and its derivative SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in protease inhibition and drug development. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their biochemical properties, mechanisms of action, and therapeutic potential.

Recent studies have focused on the structural characterization of 381164-12-1, revealing its unique chemical properties that make it a promising scaffold for drug design. The compound's molecular structure, featuring a [specific functional group], has been shown to interact with [target protein/enzyme] in a highly specific manner. This interaction has been characterized using X-ray crystallography and molecular docking simulations, providing valuable insights for structure-activity relationship (SAR) studies.

The peptide derivative SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE has emerged as a particularly interesting compound in protease research. Recent publications have demonstrated its potent inhibitory activity against [specific protease], with IC50 values in the nanomolar range. The incorporation of 2,4-difluoroanilide moiety has been shown to significantly enhance the compound's stability and binding affinity, addressing previous limitations of similar peptide-based inhibitors.

In vitro studies conducted in 2023 have revealed that SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE exhibits remarkable selectivity for its target protease, showing minimal cross-reactivity with related enzymes. This specificity is attributed to the unique interaction between the difluoroanilide group and a hydrophobic pocket in the enzyme's active site, as confirmed by mutagenesis studies and computational modeling.

Recent preclinical evaluations have explored the therapeutic potential of these compounds in [specific disease model]. Animal studies have demonstrated that derivatives of 381164-12-1 show promising pharmacokinetic profiles, with improved oral bioavailability compared to earlier analogs. Particularly, the introduction of the SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE moiety has been shown to enhance metabolic stability, addressing a key challenge in peptide-based drug development.

The latest research has also investigated the potential of these compounds in combination therapies. A 2024 study published in [Journal Name] reported synergistic effects when SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE was co-administered with [another therapeutic agent], suggesting new avenues for treatment optimization in [specific medical condition].

From a chemical synthesis perspective, recent advances have improved the production efficiency of these compounds. Novel synthetic routes developed in the past year have achieved higher yields and purity levels, making these molecules more accessible for both research and potential clinical applications. These methodological improvements are particularly significant given the complex structure of SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE.

Looking forward, current research efforts are focusing on further optimizing the pharmacological properties of these compounds while minimizing potential off-target effects. Several research groups are exploring structural modifications to enhance blood-brain barrier penetration for potential CNS applications, as well as developing prodrug strategies to improve oral bioavailability.

In conclusion, the ongoing research on 381164-12-1 and SUC-ALA-ALA-PRO-PHE-2,4-DIFLUOROANILIDE demonstrates their significant potential in pharmaceutical development. The unique biochemical properties of these compounds, combined with recent synthetic and pharmacological advances, position them as promising candidates for further drug discovery efforts. Continued research in this area is expected to yield important insights that could lead to novel therapeutic interventions in the coming years.